Cas no 144092-63-7 (Pyrano[2,3-c]pyrazol-6(2H)-one,2-[(4-methoxyphenyl)methyl]-3,4-dimethyl-)

Pyrano[2,3-c]pyrazol-6(2H)-one,2-[(4-methoxyphenyl)methyl]-3,4-dimethyl- structure
144092-63-7 structure
Product Name:Pyrano[2,3-c]pyrazol-6(2H)-one,2-[(4-methoxyphenyl)methyl]-3,4-dimethyl-
CAS No:144092-63-7
MF:C16H16N2O3
MW:284.309844017029
CID:143794
PubChem ID:3035755
Update Time:2025-04-19

Pyrano[2,3-c]pyrazol-6(2H)-one,2-[(4-methoxyphenyl)methyl]-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrano[2,3-c]pyrazol-6(2H)-one,2-[(4-methoxyphenyl)methyl]-3,4-dimethyl-
    • 2-[(4-methoxyphenyl)methyl]-3,4-dimethylpyrano[2,3-c]pyrazol-6-one
    • 2-(4-methoxybenzyl)-3,4-dimethylpyrano[2,3-c]pyrazol-6(2H)-one
    • 2-(4'-Methoxyphenylmethyl)-3,4-dimethylpyrano(2,3-c)pyrazol-6(2H)-one
    • HA-22
    • Pyrano(2,3-c)pyrazol-6(2H)-one, 3,4-dimethyl-2-((4-methoxyphenyl)methyl)-
    • HA 22
    • DTXSID40162611
    • 144092-63-7
    • SCHEMBL9583430
    • Inchi: 1S/C16H16N2O3/c1-10-8-14(19)21-16-15(10)11(2)18(17-16)9-12-4-6-13(20-3)7-5-12/h4-8H,9H2,1-3H3
    • InChI Key: JSKLXDBRUMMHQV-UHFFFAOYSA-N
    • SMILES: O1C(C=C(C)C2C1=NN(CC1C=CC(=CC=1)OC)C=2C)=O

Computed Properties

  • Exact Mass: 284.11618
  • Monoisotopic Mass: 284.116092
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.4
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.24
  • Boiling Point: 497.6°Cat760mmHg
  • Flash Point: 254.7°C
  • Refractive Index: 1.607
  • PSA: 53.35
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